Transformations of alkynyl ligands at iron centres: alkenyl formation via addition of PPh3 and enyne generation via head-to-head coupling and addition of benzene

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A903919H

Abstract

Thermolysis of Fe2(CO)6(µ-PPh2)(µ-C2But) affords the binuclear alkenyl complex Fe2(CO)5(µ-PPh2)(µ-o-Ph2PC6H4C[double bond, length half m-dash]CHBut) and the trinuclear arene complex Fe3(CO)43-o-PhPC6H4PPh){µ3-C(But)CCH[double bond, length half m-dash]CBut6-C6H5} both resulting from a number of novel transformations including C–C bond formation and C–H and C–P bond cleavage and reformation.

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